Cas no 2098034-95-6 (6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098034-95-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5726224
• PubChem ID: 122239022
• Update Time: 2025-06-22

6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7202
• 6-(2-cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS040811991
• 2098034-95-6
• 6-(2-cyclopentylethyl)-3-methyl-1H-pyrimidine-2,4-dione
• 6-(2-Cyclopentylethyl)-3-methylpyrimidine-2,4(1H,3H)-dione
• starbld0029049
• 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H18N2O2/c1-14-11(15)8-10(13-12(14)16)7-6-9-4-2-3-5-9/h8-9H,2-7H2,1H3,(H,13,16)
• InChI Key： BOHQTOIFYNCTGY-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(CCC2CCCC2)N1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.4Ų

Additional information on 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview

The compound 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098034-95-6) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidinediones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure is characterized by a tetrahydropyrimidine ring system with substituents at positions 6 and 3, specifically a 2-cyclopentylethyl group and a methyl group, respectively. These substituents play a crucial role in determining the compound's physical properties, reactivity, and biological activity.

Recent studies have highlighted the importance of tetrahydropyrimidinediones as scaffolds for the development of novel therapeutic agents. The presence of the cyclopentyl group in 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione introduces steric bulk and hydrophobicity to the molecule, which can enhance its binding affinity to target proteins. This makes it a promising candidate for investigating interactions with various biological targets, such as enzymes or receptors involved in disease pathways.

The synthesis of 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach is the use of cyclization reactions to form the tetrahydropyrimidine ring system. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of catalytic systems and reaction conditions that minimize side reactions. These advancements have significantly improved the scalability of its synthesis for both academic and industrial applications.

In terms of biological activity, 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been evaluated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could serve as a lead compound for developing treatments targeting inflammatory diseases. However, further research is required to establish its efficacy and safety profile in vivo.

Another area of interest is the exploration of tetrahydropyrimidinediones as modulators of cellular signaling pathways. The methyl group at position 3 in this compound may influence its ability to interact with key signaling molecules. Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies to predict binding affinities and identify potential drug targets. Such computational approaches are invaluable for guiding experimental efforts and accelerating drug discovery.

The structural versatility of 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione also makes it a valuable tool for studying enzyme kinetics and catalysis. Its ability to act as a substrate or inhibitor for specific enzymes has been investigated in several biochemical assays. For instance, studies have shown that this compound can modulate the activity of certain proteases involved in disease progression. These insights underscore its potential utility in designing enzyme-specific inhibitors with therapeutic applications.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of 6-(2-Cyclopentylethyl)-3-methyl-1,2,3,tetrahydropyrimidine-2,dione is essential for ensuring sustainable chemical practices. Recent research has focused on evaluating its biodegradability under various environmental conditions. Results indicate that under aerobic conditions with microbial activity present in soil or water systems; this compound exhibits moderate biodegradation rates compared to other synthetic organic compounds.

In conclusion; 6-(Cyclopentylethyl)-methyl-tetrahydropyrimidine-dione (CAS No: 807578) stands out as a significant molecule within organic chemistry due to its unique structure; promising biological activities; and potential applications across multiple therapeutic areas including inflammation management; enzyme modulation; and drug discovery efforts.